Cas no 1783738-10-2 (4-(3-bromo-4-methylphenyl)methylpiperidine)

• Product Name: 4-(3-bromo-4-methylphenyl)methylpiperidine
• CAS No: 1783738-10-2
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 6491795
• PubChem ID: 84712177
• Update Time: 2025-10-29

4-(3-bromo-4-methylphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-methylphenyl)methylpiperidine
• 1783738-10-2
• EN300-1925074
• 4-[(3-bromo-4-methylphenyl)methyl]piperidine

• Inchi： 1S/C13H18BrN/c1-10-2-3-12(9-13(10)14)8-11-4-6-15-7-5-11/h2-3,9,11,15H,4-8H2,1H3
• InChI Key： OAZMNZCXSUTHMH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-bromo-4-methylphenyl)methylpiperidine

Recent Advances in the Study of 4-(3-bromo-4-methylphenyl)methylpiperidine (CAS: 1783738-10-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-bromo-4-methylphenyl)methylpiperidine (CAS: 1783738-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a piperidine core substituted with a bromo-methylphenyl group, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent literature highlights its role as a key intermediate in the synthesis of novel bioactive molecules and its promising pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's interaction with central nervous system (CNS) targets, particularly its affinity for sigma receptors. The research demonstrated that 4-(3-bromo-4-methylphenyl)methylpiperidine exhibits moderate to high binding affinity for sigma-1 receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Molecular docking studies revealed that the bromo-methylphenyl moiety plays a crucial role in receptor binding, while the piperidine ring contributes to the compound's stability and bioavailability.

In another significant development, researchers at a leading pharmaceutical company have explored the use of 4-(3-bromo-4-methylphenyl)methylpiperidine as a building block for the synthesis of novel kinase inhibitors. The compound's unique structural features make it an attractive scaffold for designing selective inhibitors of protein kinases involved in cancer progression. Preliminary in vitro studies have shown promising results, with derivatives of this compound exhibiting potent inhibitory activity against specific oncogenic kinases while maintaining favorable toxicity profiles.

The compound's potential in pain management has also been investigated. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 4-(3-bromo-4-methylphenyl)methylpiperidine demonstrated significant analgesic effects in animal models of neuropathic pain. The researchers attributed this activity to the compound's ability to modulate both opioid and adrenergic pathways, suggesting a multimodal mechanism of action that could lead to improved pain therapies with reduced side effects.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 4-(3-bromo-4-methylphenyl)methylpiperidine. A green chemistry approach published in Organic Process Research & Development (2023) described an improved catalytic method for the compound's synthesis, achieving higher yields (85-90%) while reducing hazardous waste generation. This development is particularly important for scaling up production while maintaining environmental sustainability.

Despite these promising findings, challenges remain in the development of 4-(3-bromo-4-methylphenyl)methylpiperidine-based therapeutics. Current research is focusing on improving the compound's metabolic stability and addressing potential issues with blood-brain barrier penetration. Several research groups are actively working on structural modifications to enhance these properties while maintaining the compound's biological activity.

In conclusion, 4-(3-bromo-4-methylphenyl)methylpiperidine (CAS: 1783738-10-2) represents a versatile and promising compound in pharmaceutical research. Its diverse biological activities and potential as a scaffold for drug development continue to drive significant research interest. Future studies will likely focus on advancing the most promising derivatives through preclinical development and exploring additional therapeutic applications for this intriguing molecule.